Cas no 21752-35-2 ((R)-(+)-N-(1-Phenylethyl)phthalamic acid)

• Product Name: (R)-(+)-N-(1-Phenylethyl)phthalamic acid
• CAS No: 21752-35-2
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD00063050
• CID: 280261
• PubChem ID: 24869857
• Update Time: 2025-06-08

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((1-Phenylethyl)carbamoyl)benzoic acid
• (R)-(+)-N-(alpha-Methylbenzyl)phthalamic Acid
• (R)-(+)-N-(1-Phenylethyl)phthalamic acid
• Benzoic acid,2-[[[(1R)-1-phenylethyl]amino]carbonyl]-
• (R)-(+)-N-(&alpha
• 2-{[(1R)-1-phenylethyl]carbamoyl}benzoic acid
• S-(+)-N-(1-PHENYLETHYL)PHTHALAMIC ACID
• (R)-o-(((1-Phenylethyl)amino)carbonyl)benzoic acid
• Benzoic acid, 2-[[[(1R)-1-phenylethyl]amino]carbonyl]-
• 2-[[(1R)-1-phenylethyl]carbamoyl]benzoic acid
• 1048AB
• NS00026960
• SCHEMBL1285869
• J-014274
• 21752-35-2
• (r)-n-(1-phenylethyl)phthalamic acid
• A853543
• T72086
• (R)-2-((1-Phenylethyl)carbamoyl)benzoicacid
• AKOS015840183
• SS-4857
• (R)-(+)-N-(1-Phenylethyl)phthalamic acid, 97%
• DTXSID80176151
• M1622
• (R)-(+)-(alpha-Methylbenzyl)phthalamic Acid
• BP-12912
• MFCD00063050
• EINECS 244-570-0
• (+)-N-(1-Phenylethyl)phthalic acid monoamide
• AKOS010367584
• (r)-2-(1-phenylethylcarbamoyl)benzoic acid
• VCFKXWGKKDZMPO-LLVKDONJSA-N

• MDL： MFCD00063050
• Inchi： 1S/C16H15NO3/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(19)20/h2-11H,1H3,(H,17,18)(H,19,20)/t11-/m1/s1
• InChI Key： VCFKXWGKKDZMPO-LLVKDONJSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 269.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.2±0.1 g/cm3
• Melting Point: 130-135 °C (lit.)
• Boiling Point: 500.3±43.0 °C at 760 mmHg
• Flash Point: 256.4±28.2 °C
• Refractive Index: 1.605
• PSA: 66.4
• LogP: 3.26670
• Optical Activity: [α]24/D +46°, c = 2 in ethanol
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(R)-(+)-N-(1-Phenylethyl)phthalamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on (R)-(+)-N-(1-Phenylethyl)phthalamic acid

Comprehensive Overview of (R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2)

(R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2) is a chiral organic compound widely recognized for its applications in asymmetric synthesis and pharmaceutical research. This compound, characterized by its enantiopure form, plays a pivotal role in the development of optically active intermediates. Its unique structure, featuring a phthalimide moiety and a phenylethyl group, makes it a valuable building block in medicinal chemistry and material science.

The growing interest in chiral auxiliaries and enantioselective catalysis has propelled the demand for compounds like (R)-(+)-N-(1-Phenylethyl)phthalamic acid. Researchers are increasingly exploring its potential in designing drug candidates with improved efficacy and reduced side effects. The compound's stereochemical purity is critical for applications in pharmaceutical formulations, where even minor impurities can significantly impact biological activity.

In recent years, the rise of green chemistry and sustainable synthesis methods has influenced the production of (R)-(+)-N-(1-Phenylethyl)phthalamic acid. Manufacturers are adopting eco-friendly protocols to minimize waste and reduce the use of hazardous reagents. This aligns with the global shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in crystallization-induced dynamic resolution (CIDR), a technique gaining traction for its ability to enhance enantiomeric excess. Scientists are leveraging (R)-(+)-N-(1-Phenylethyl)phthalamic acid to study chiral recognition mechanisms, addressing common queries about chiral separation techniques and racemization prevention.

The compound's thermal stability and solubility profile are also under scrutiny, particularly for applications in high-performance liquid chromatography (HPLC) and solid-phase synthesis. These properties are frequently discussed in forums and publications, reflecting the compound's versatility in analytical and synthetic chemistry.

As the pharmaceutical industry continues to prioritize precision medicine, the demand for enantiomerically pure compounds like (R)-(+)-N-(1-Phenylethyl)phthalamic acid is expected to rise. Its integration into targeted drug delivery systems and bioconjugation strategies highlights its relevance in cutting-edge research.

In summary, (R)-(+)-N-(1-Phenylethyl)phthalamic acid (CAS No. 21752-35-2) stands as a cornerstone in chiral chemistry, bridging the gap between academic discovery and industrial application. Its multifaceted utility ensures its prominence in ongoing scientific advancements.